2-(6-bromo-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid
Description
The compound “2-(6-bromo-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid” is a chemical compound with the CAS Number: 2167874-29-3 . It has a molecular weight of 283.08 . The IUPAC name for this compound is 2- (7-bromo-1-oxophthalazin-2 (1H)-yl)acetic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H7BrN2O3/c11-7-2-1-6-4-12-13 (5-9 (14)15)10 (16)8 (6)3-7/h1-4H,5H2, (H,14,15) . This code provides a unique representation of the compound’s molecular structure.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-bromo-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-aminophthalic acid", "acetic anhydride", "phosphorus pentoxide", "bromine" ], "Reaction": [ { "Step 1": "2-aminophthalic acid is reacted with acetic anhydride and phosphorus pentoxide to form 2-acetylamino-1,2-dihydrophthalic anhydride." }, { "Step 2": "2-acetylamino-1,2-dihydrophthalic anhydride is then reacted with bromine to form 2-(6-bromo-1,2-dihydrophthalazin-2-yl)acetic acid." }, { "Step 3": "The product is purified through recrystallization to obtain the final compound in high purity." } ] } | |
CAS RN |
2169086-64-8 |
Product Name |
2-(6-bromo-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid |
Molecular Formula |
C10H7BrN2O3 |
Molecular Weight |
283.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
